Cas no 1806005-54-8 (3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride
• CAS No: 1806005-54-8
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4804484
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO2/c1-15-5-3(6(9)14)2-13-8(12)4(5)7(10)11/h2,7H,1H3
• InChI Key： VCPLPDRDRVHCQU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)Cl)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride

Introduction to 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride (CAS No. 1806005-54-8)

3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride is a highly versatile and valuable intermediate in modern pharmaceutical and agrochemical research. Its unique structural features, combining a difluoromethyl group, an iodo substituent, a methoxy group, and a carbonyl chloride functionality, make it a crucial building block for the synthesis of complex molecules. This compound has garnered significant attention due to its role in the development of novel therapeutic agents and its potential applications in various chemical transformations.

The CAS No. 1806005-54-8 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and quality control. The presence of the difluoromethyl group is particularly noteworthy, as this moiety is widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties in drug candidates. This feature has made it a preferred choice for medicinal chemists seeking to optimize the pharmacological profiles of their compounds.

Additionally, the iodo substituent on the pyridine ring provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive molecules. The methoxy group at the 4-position introduces electronic and steric effects that can be fine-tuned to influence the reactivity and selectivity of subsequent transformations. Finally, the carbonyl chloride functionality serves as a reactive site for nucleophilic additions, enabling the introduction of diverse side chains or heterocycles into the molecular framework.

Recent advancements in synthetic chemistry have highlighted the importance of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride in the development of next-generation therapeutics. For instance, studies have demonstrated its utility in constructing novel kinase inhibitors, where the combination of fluorine and iodine substituents enhances target engagement and reduces off-target effects. Furthermore, its application in designing small-molecule probes for protein-protein interaction studies has opened new avenues in structural biology and drug discovery.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic pathways. Researchers have leveraged its unique functional groups to develop catalytic cycles that enable efficient construction of complex scaffolds. For example, recent publications have described its use in generating pyridine-based heterocycles through intramolecular cyclization reactions, showcasing its versatility as a synthetic intermediate. These innovations underscore the compound's significance in both academic research and industrial applications.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride has found utility in agrochemical research. The incorporation of fluorinated pyridines into crop protection agents has led to the development of more effective and environmentally sustainable solutions. The compound's ability to serve as a precursor for biologically active molecules with enhanced stability and bioavailability has made it a cornerstone in this field.

The synthesis of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride itself is a testament to the progress achieved in organic synthesis methodologies. Modern techniques have enabled more efficient and scalable production processes, ensuring that researchers have access to high-purity material for their experiments. This accessibility has fostered further innovation, allowing scientists to explore increasingly complex molecular architectures with greater ease.

Looking ahead, the continued exploration of 3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride is expected to yield even more groundbreaking discoveries. Its unique combination of functional groups positions it as a key player in future drug development efforts, particularly in addressing unmet medical needs where structural complexity is critical. As synthetic methodologies evolve, we can anticipate further refinements in its application, expanding its utility across multiple disciplines.

In conclusion,3-(Difluoromethyl)-2-iodo-4-methoxypyridine-5-carbonyl chloride (CAS No. 1806005-54-8) represents a cornerstone compound in modern chemical synthesis. Its multifaceted reactivity and structural features make it indispensable for researchers aiming to develop innovative therapeutics and agrochemicals. As scientific understanding progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry and beyond.